Cas no 2172376-13-3 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid
• CAS No: 2172376-13-3
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5951670
• PubChem ID: 165502326
• Update Time: 2025-06-14

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylbutanoic acid
• EN300-1488094
• 2172376-13-3

• Inchi： 1S/C25H30N2O5/c1-3-17(14-23(28)26-13-12-16(2)24(29)30)27-25(31)32-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22H,3,12-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： LKQZCNXSGZHMNY-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CC(NCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid

Comprehensive Analysis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid (CAS No. 2172376-13-3)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid (CAS No. 2172376-13-3) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of N-α-Fmoc amino acids, which are critical building blocks in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, ensures high stability during peptide chain assembly while allowing selective deprotection under mild basic conditions.

The growing demand for custom peptides and bioconjugates in drug discovery has propelled interest in CAS No. 2172376-13-3. Researchers frequently search for "Fmoc-amino acid applications" or "peptide synthesis reagents," highlighting its relevance in biotechnology and therapeutic development. This compound’s role in synthesizing peptide-based drugs—such as those targeting metabolic disorders or cancer therapeutics—aligns with trending topics like "precision medicine" and "targeted drug delivery."

From a structural perspective, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid contains a branched alkyl side chain and a carboxylic acid terminus, enabling versatile conjugation chemistry. Its Fmoc group is cleavable using piperidine, a standard reagent in SPPS protocols. This feature is frequently queried in searches like "Fmoc deprotection methods" or "optimizing peptide yield," reflecting its practical importance in laboratory workflows.

In the context of green chemistry, researchers are exploring alternatives to traditional solvent-intensive peptide synthesis. CAS No. 2172376-13-3 is compatible with water-based coupling systems, addressing queries such as "sustainable peptide production." Its stability under microwave-assisted synthesis conditions further enhances its utility in high-throughput screening environments.

Quality control of Fmoc-protected compounds like this one often involves HPLC and mass spectrometry, topics frequently searched alongside "peptide purity standards." The compound’s crystalline form and storage stability (−20°C under inert gas) are critical for long-term research reproducibility, a concern echoed in forums discussing "handling sensitive reagents."

Emerging applications in nanocarrier drug systems and diagnostic probes have expanded the scope of CAS No. 2172376-13-3. Recent publications correlate its use with theranostic platforms—a hot topic in "next-gen biomaterials" searches. The compound’s modular design allows integration with fluorescent tags or bioorthogonal handles, catering to the rising demand for "multifunctional peptide derivatives."

In summary, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid (CAS No. 2172376-13-3) represents a pivotal tool in modern biochemical research. Its intersection with cutting-edge therapeutics, sustainable synthesis, and advanced material science ensures continued relevance in both academic and industrial settings.